![molecular formula C10H6ClF3N2O2 B3041428 prop-2-ynyl N-[6-chloro-5-(trifluoromethyl)pyridin-3-yl]carbamate CAS No. 288246-64-0](/img/structure/B3041428.png)
prop-2-ynyl N-[6-chloro-5-(trifluoromethyl)pyridin-3-yl]carbamate
Overview
Description
Prop-2-ynyl N-[6-chloro-5-(trifluoromethyl)pyridin-3-yl]carbamate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the carbamate family and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of prop-2-ynyl N-[6-chloro-5-(trifluoromethyl)pyridin-3-yl]carbamate involves the inhibition of a specific enzyme that is involved in the progression of cancer. This enzyme is responsible for the growth and division of cancer cells. By inhibiting this enzyme, the growth and division of cancer cells can be slowed down or stopped, leading to the regression of cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent inhibitory activity against a specific enzyme that is involved in the progression of cancer. This makes it a potential candidate for the development of anticancer drugs. However, further studies are needed to determine its efficacy and safety in humans.
Advantages and Limitations for Lab Experiments
Prop-2-ynyl N-[6-chloro-5-(trifluoromethyl)pyridin-3-yl]carbamate has several advantages and limitations for lab experiments. One of the advantages is its potent inhibitory activity against a specific enzyme that is involved in the progression of cancer. This makes it a potential candidate for the development of anticancer drugs. However, one of the limitations is that further studies are needed to determine its efficacy and safety in humans.
Future Directions
There are several future directions for the research on prop-2-ynyl N-[6-chloro-5-(trifluoromethyl)pyridin-3-yl]carbamate. One of the future directions is to conduct further studies to determine its efficacy and safety in humans. Another future direction is to explore its potential applications in other fields of scientific research, such as agriculture and environmental science. Additionally, further studies are needed to optimize its synthesis method and improve its potency and selectivity against the specific enzyme that is involved in the progression of cancer.
Scientific Research Applications
Prop-2-ynyl N-[6-chloro-5-(trifluoromethyl)pyridin-3-yl]carbamate has potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit potent inhibitory activity against a specific enzyme that is involved in the progression of cancer. This makes it a potential candidate for the development of anticancer drugs.
properties
IUPAC Name |
prop-2-ynyl N-[6-chloro-5-(trifluoromethyl)pyridin-3-yl]carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClF3N2O2/c1-2-3-18-9(17)16-6-4-7(10(12,13)14)8(11)15-5-6/h1,4-5H,3H2,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLUIRFWHCUVOTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCOC(=O)NC1=CC(=C(N=C1)Cl)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClF3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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